Cas no 7159-74-2 (2,1,3-Benzoxadiazole, 4-bromo-6-methyl-)

• Product Name: 2,1,3-Benzoxadiazole, 4-bromo-6-methyl-
• CAS No: 7159-74-2
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 1751027
• Update Time: 2024-11-26

2,1,3-Benzoxadiazole, 4-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-bromo-6-methyl-
• 4-Bromo-6-methylbenzofurazane

• Inchi： 1S/C7H5BrN2O/c1-4-2-5(8)7-6(3-4)9-11-10-7/h2-3H,1H3
• InChI Key： OYDGXMCAVCUVGX-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C)C=C(Br)C2=NO1

Computed Properties

• Exact Mass: 211.95855
• Monoisotopic Mass: 211.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 38.92